2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N5O2S2/c1-10-20-21-16(25-10)19-14(23)8-12-7-13(22)18-15(17-12)24-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,17,18,22)(H,19,21,23)
• InChI Key: AIOHIARIKPGPRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
• Molecular Formula: C16H15N5O2S2
• Molecular Weight: 373.5 g/mol

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H15N5O2S2 and its molecular weight is 373.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is part of research efforts in synthesizing heterocyclic compounds, which have diverse applications, including medicinal chemistry and agriculture. For instance, derivatives incorporating the thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research demonstrates the potential utility of such compounds in developing new insecticidal agents (Fadda et al., 2017).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been investigated for their potential as drug candidates. For example, studies on compounds with a similar structure have focused on their ability to inhibit human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), with findings indicating significant selectivity and potential therapeutic applications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial and Antifungal Activities

Research has also explored the synthesis of 2-mercaptobenzimidazole derivatives for their antibacterial and antifungal activities. These studies highlight the compound's role in generating new chemicals with potential applications in combating microbial infections (Devi, Shahnaz, & Prasad, 2022).

Molecular Design and Synthesis

Further applications involve the molecular design and synthesis of novel heterocycles for various biological activities. The compound's structure has facilitated the development of new heterocycles through cascade reactions, showcasing its utility in the efficient synthesis of biologically relevant molecules (Schmeyers & Kaupp, 2002).